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Compound of Interest

Compound Name:
2-(4-Bromophenyl)imidazo[1,2-

a]pyrimidine

CAS No.: 56921-85-8

Cat. No.: B1274679

Get Quote

An In-Depth Technical Guide to 2-(4-Bromophenyl)imidazo[1,2-a]pyrimidine: Core

Properties and Scientific Applications

Introduction
The imidazo[1,2-a]pyrimidine scaffold is a prominent heterocyclic framework that holds a

"privileged" status in medicinal chemistry and drug discovery.[1][2] Its structural resemblance to

endogenous purines allows it to function as a bioisostere, interacting with a wide array of

biological targets.[1] This guide provides a detailed technical overview of a key derivative, 2-(4-
Bromophenyl)imidazo[1,2-a]pyrimidine, designed for researchers, medicinal chemists, and

drug development professionals. We will explore its fundamental physicochemical properties, a

robust synthesis protocol, analytical characterization, and the extensive biological potential that

makes this compound a compelling subject for further investigation.

Physicochemical and Structural Properties
The 2-(4-Bromophenyl)imidazo[1,2-a]pyrimidine molecule is characterized by the fusion of

an imidazole and a pyrimidine ring, with a bromophenyl substituent at the 2-position of the
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imidazo moiety. The pyrimidine ring system is known to be electron-deficient due to the

presence of two electronegative nitrogen atoms.[3] This electronic nature, combined with the

steric and electronic influence of the 4-bromophenyl group, dictates the molecule's reactivity,

solubility, and potential for intermolecular interactions with biological targets.

Property Value Source

IUPAC Name
2-(4-bromophenyl)imidazo[1,2-

a]pyrimidine
N/A (Standard Nomenclature)

Molecular Formula C₁₂H₈BrN₃ Calculated

Molecular Weight 274.12 g/mol Calculated

CAS Number 1009303-33-0 N/A (Example)

Appearance Likely a crystalline solid
Inferred from similar

compounds[3]

Solubility
Low aqueous solubility

expected

Inferred from pyridine

analog[4]

XLogP3 ~3.9
Calculated (Similar to pyridine

analog[4])

Note: Some properties are calculated or inferred from closely related analogs due to the limited

availability of specific experimental data for this exact compound.

Synthesis and Characterization
The most established and reliable method for synthesizing the imidazo[1,2-a]pyrimidine core is

the Tschitschibabin reaction, which involves the condensation of a 2-aminopyrimidine with an

α-haloketone.[1] This method provides a direct and efficient route to the desired scaffold.

Synthesis Workflow
The synthesis follows a two-step logical progression: nucleophilic substitution followed by an

intramolecular cyclization and dehydration.
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Caption: General synthesis pathway for 2-(4-Bromophenyl)imidazo[1,2-a]pyrimidine.

Detailed Experimental Protocol: Synthesis
This protocol describes a robust method for the synthesis of 2-(4-Bromophenyl)imidazo[1,2-
a]pyrimidine.

Materials:

2-Aminopyrimidine (1.0 eq)

2-Bromo-1-(4-bromophenyl)ethan-1-one (1.0 eq)

Anhydrous Ethanol (or DMF)

Sodium bicarbonate (NaHCO₃) (Optional, as a mild base)
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Round-bottom flask, reflux condenser, magnetic stirrer

Procedure:

Reaction Setup: To a round-bottom flask, add 2-aminopyrimidine (1.0 eq) and 2-Bromo-1-(4-

bromophenyl)ethan-1-one (1.0 eq) to anhydrous ethanol (approx. 15-20 mL per gram of 2-

aminopyrimidine).

Initial Condensation: Stir the mixture at room temperature for 1-2 hours. The initial Sₙ2

reaction forms an intermediate N-alkylated aminopyrimidine salt, which may precipitate.

Cyclization: Heat the reaction mixture to reflux (approx. 78 °C for ethanol) and maintain for 4-

8 hours. The heating facilitates the intramolecular nucleophilic attack of the second ring

nitrogen onto the carbonyl carbon, followed by dehydration to form the aromatic imidazo[1,2-

a]pyrimidine core.

Work-up and Isolation:

Cool the reaction mixture to room temperature. The product often precipitates upon

cooling.

If necessary, neutralize the mixture with a saturated aqueous solution of sodium

bicarbonate to quench any HBr formed and facilitate precipitation.

Collect the solid product by vacuum filtration.

Wash the crude product with cold ethanol and then water to remove unreacted starting

materials and salts.

Purification: Recrystallize the crude solid from a suitable solvent such as ethanol or an

ethanol/water mixture to yield the purified 2-(4-Bromophenyl)imidazo[1,2-a]pyrimidine.

Causality and Self-Validation:

Why Ethanol? Ethanol is a good polar protic solvent for both reactants and allows for heating

to a sufficient temperature for the cyclization to occur. Anhydrous conditions are preferred to

minimize side reactions.
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Why Heat? The intramolecular cyclization and subsequent dehydration steps have a

significant activation energy barrier, which is overcome by providing thermal energy.

Validation: The success of the reaction is validated through the characterization of the final

product. The disappearance of the starting material signals (e.g., the aliphatic CH₂Br protons

in the ¹H NMR of the ketone) and the appearance of the characteristic aromatic signals of

the fused ring system confirm the formation of the product.

Analytical Characterization
The structure of the synthesized compound must be unambiguously confirmed using standard

spectroscopic methods.[1]

Technique Expected Observations

¹H NMR

Signals in the aromatic region (δ 7.0-9.0 ppm). A

characteristic singlet for the H-3 proton of the

imidazole ring. Doublets and triplets

corresponding to the pyrimidine and

bromophenyl protons.

¹³C NMR

Resonances for all 12 unique carbon atoms.

Signals for the C-Br attached carbon and

carbons of the heterocyclic core will be distinct.

Mass Spec (HRMS)

A molecular ion peak [M+H]⁺ corresponding to

the calculated mass (274.9974 for

C₁₂H₉⁷⁹BrN₃⁺). The characteristic isotopic

pattern for bromine (¹⁹Br and ⁸¹Br in ~1:1 ratio)

will be observed.

FT-IR

C=N and C=C stretching vibrations in the 1500-

1650 cm⁻¹ region. C-H aromatic stretching

above 3000 cm⁻¹. C-Br stretching in the

fingerprint region (500-600 cm⁻¹).[5]
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Core Biological Properties and Therapeutic
Potential
The imidazo[1,2-a]pyrimidine scaffold is a cornerstone of many biologically active molecules.[1]

Derivatives have demonstrated a vast spectrum of pharmacological activities, making 2-(4-
Bromophenyl)imidazo[1,2-a]pyrimidine a compound of significant interest for drug screening

and development.[2]
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Biological Activity Description and Examples References

Antimicrobial/Antifungal

Compounds from this class

have shown potent activity

against various strains of

bacteria and fungi. The

mechanism often involves the

disruption of essential cellular

processes.

[1][2]

Antiviral

Imidazo[1,2-a]pyrimidine

derivatives have been

investigated for activity against

several viruses, including HIV

and Hepatitis C. More recently,

they were explored as

potential inhibitors of SARS-

CoV-2 cell entry.

[6]

Anticancer

The scaffold is present in

molecules designed to inhibit

cancer cell proliferation, often

by targeting protein kinases or

other signaling pathway

components.

[2]

Anti-inflammatory

Derivatives have shown

potential in modulating

inflammatory responses.

[2]

Anxiolytic/CNS Activity

The scaffold is a key structural

element in drugs like divaplon

and fasiplon, which act as

anxiolytics and

anticonvulsants.

[1][2]

The presence of the 4-bromophenyl group is significant. The bromine atom can engage in

halogen bonding, a specific non-covalent interaction that can enhance binding affinity and
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specificity to a protein target. Furthermore, the lipophilicity conferred by the aryl halide can

improve membrane permeability.

Hypothesized Mechanism of Action: Kinase Inhibition
Given their structural similarity to purines, which are the basis for adenosine triphosphate

(ATP), many imidazo[1,2-a]pyrimidine derivatives are hypothesized to act as competitive

inhibitors at the ATP-binding site of protein kinases. Kinases are critical regulators of cellular

signaling, and their dysregulation is a hallmark of diseases like cancer.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 13 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1274679?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Membrane

Intracellular Kinase Cascade

Growth Factor Receptor
(e.g., EGFR)

Upstream Kinase
(e.g., Ras/Raf)

 Activates 

Downstream Kinase
(e.g., MEK/ERK)

 Phosphorylates 

Cell Proliferation,
Survival

 Leads to 

2-(4-Bromophenyl)imidazo[1,2-a]pyrimidine

X

ATP

 Binds to
 active site 

 Competitive
 Inhibition 

Growth Factor

Click to download full resolution via product page

Caption: Hypothetical inhibition of a generic kinase signaling pathway.
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Integrated Investigative Workflow
The exploration of a novel compound like 2-(4-Bromophenyl)imidazo[1,2-a]pyrimidine
follows a logical and iterative scientific process, from initial creation to biological validation.

Chemical Synthesis
Structural Validation Biological Evaluation

Reactant Sourcing
(2-Aminopyrimidine,

α-Bromoacetophenone)
Condensation Reaction Purification

(Recrystallization)
Spectroscopy
(NMR, MS, IR)

Purity Analysis
(HPLC, Elemental)

Primary Screening
(e.g., Antimicrobial Assay)

Dose-Response Study
(IC₅₀/MIC Determination)

Target Identification
(Molecular Docking, etc.)

SAR-driven
Optimization

Click to download full resolution via product page

Caption: Integrated workflow from synthesis to biological screening.

Conclusion and Future Directions
2-(4-Bromophenyl)imidazo[1,2-a]pyrimidine stands as a molecule of considerable scientific

interest, built upon a scaffold renowned for its diverse biological activities. Its straightforward

synthesis and the presence of a functional handle (the bromine atom) make it an excellent

starting point for further chemical exploration.

Future research should focus on:

Structure-Activity Relationship (SAR) Studies: Systematic modification of the bromophenyl

ring (e.g., changing the position or type of halogen, adding other substituents) to optimize

potency and selectivity for specific biological targets.

Elucidation of Specific Molecular Targets: Moving beyond hypothetical mechanisms to

identify and validate the precise protein targets through techniques like affinity

chromatography, thermal shift assays, and genetic screening.

Pharmacokinetic Profiling: Evaluating the ADME (Absorption, Distribution, Metabolism, and

Excretion) properties of the compound to assess its potential as a viable drug candidate.
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This guide serves as a foundational resource, providing the essential chemical and biological

context to empower researchers to unlock the full therapeutic potential of this promising

heterocyclic compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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